![molecular formula C23H19ClN2O7S2 B2386717 2-((4-((4-chlorophenyl)sulfonyl)-2-(furan-2-yl)oxazol-5-yl)thio)-N-(2,4-dimethoxyphenyl)acetamide CAS No. 686737-87-1](/img/structure/B2386717.png)
2-((4-((4-chlorophenyl)sulfonyl)-2-(furan-2-yl)oxazol-5-yl)thio)-N-(2,4-dimethoxyphenyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-((4-((4-chlorophenyl)sulfonyl)-2-(furan-2-yl)oxazol-5-yl)thio)-N-(2,4-dimethoxyphenyl)acetamide is a useful research compound. Its molecular formula is C23H19ClN2O7S2 and its molecular weight is 534.98. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Characterization
Synthesis Techniques : The compound is synthesized using various chemical reactions, involving the formation of oxadiazole and acetamide derivatives. For instance, the synthesis of 1,3,4-oxadiazole and acetamide derivatives of ethyl nipecotate includes the formation of 2-[(5-{1-[(4-chlorophenyl)sulfonyl]-3-piperidinyl}-1,3,4-oxadiazol-2-yl)sulfanyl]acetamide derivatives (Nafeesa, Rehman, Abbasi, Siddiqui, Rasool, & Shah, 2017).
Characterization Methods : Structural elucidation of these compounds involves techniques like IR, EI-MS, 1H NMR, and 13C-NMR, providing detailed insights into their molecular structure (Nafeesa et al., 2017).
Pharmacological Potential
Antibacterial Properties : Some derivatives show promising antibacterial screening against gram-negative and gram-positive bacteria, indicating potential use in combating bacterial infections (Nafeesa et al., 2017).
Anticancer Activity : A study on 4-arylsulfonyl-1,3-oxazoles, which includes similar compounds, reveals their potential anticancer activities. Specific compounds showed high activity against certain cancer cell lines like glioblastoma and gliosarcoma (Zyabrev, Demydchuk, Zhirnov, & Brovarets, 2022).
Anti-Enzymatic Potential : The compounds exhibit low potential against enzymes like lipoxygenase, which could be relevant in developing treatments for conditions involving this enzyme (Nafeesa et al., 2017).
Chemical and Biological Screening
Enzyme Inhibition Studies : The synthesized compounds have been screened for their inhibitory activity against enzymes such as acetylcholinesterase and butyrylcholinesterase, which are relevant in neurological disorders (Rehman, Fatima, Abbas, Abbasi, Khan, Ashraf, Ahmad, & Ejaz, 2013).
Antimicrobial Activity : Derivatives of this compound have been tested for antimicrobial activity, showing effectiveness against various bacterial strains. This highlights their potential as antibacterial agents (Iqbal, Jamal, Iqbal, Afreen, Sandhu, Dar, Farooq, Mushtaq, Arshad, & Iqbal, 2017).
Properties
IUPAC Name |
2-[[4-(4-chlorophenyl)sulfonyl-2-(furan-2-yl)-1,3-oxazol-5-yl]sulfanyl]-N-(2,4-dimethoxyphenyl)acetamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H19ClN2O7S2/c1-30-15-7-10-17(19(12-15)31-2)25-20(27)13-34-23-22(26-21(33-23)18-4-3-11-32-18)35(28,29)16-8-5-14(24)6-9-16/h3-12H,13H2,1-2H3,(H,25,27) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XESKCCAXSPWOHP-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C=C1)NC(=O)CSC2=C(N=C(O2)C3=CC=CO3)S(=O)(=O)C4=CC=C(C=C4)Cl)OC |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H19ClN2O7S2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
535.0 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.